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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal stability of three key magnesium

carbonate hydrates: nesquehonite (MgCO₃·3H₂O), lansfordite (MgCO₃·5H₂O), and artinite

(Mg₂(CO₃)(OH)₂·3H₂O). Understanding the thermal decomposition pathways and stability of

these compounds is crucial for their application in various fields, including pharmaceuticals,

CO₂ sequestration, and materials science. This document summarizes quantitative data from

thermogravimetric analysis (TGA) and differential thermal analysis (DTA), outlines typical

experimental protocols, and provides a visual representation of the decomposition processes.

Thermal Decomposition Data
The thermal stability of magnesium carbonate hydrates is primarily determined by the loss of

water molecules (dehydration) followed by the loss of carbon dioxide (decarbonation) at higher

temperatures. The following table summarizes the key thermal events for nesquehonite and

artinite based on available experimental data.
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Feature
Nesquehonite
(MgCO₃·3H₂O)

Artinite (Mg₂(CO₃)
(OH)₂·3H₂O)

Lansfordite
(MgCO₃·5H₂O)

Formula Weight 138.37 g/mol 196.70 g/mol 174.39 g/mol

Initial Decomposition ~52-55°C[1][2]
Thermally stable up to

~219°C

Unstable at room

temperature

Dehydration Stages

Multiple stages

between ~55°C and

350°C[1][3]

Begins around 219°C

Transforms to

nesquehonite above

10°C[4]

Decarbonation Stage

Begins above 350°C,

with major

decomposition around

440-550°C[5]

Begins around 355°C Not applicable directly

Total Weight Loss

~70.8% (theoretical

for conversion to

MgO)[6]

~51.2% (theoretical

for conversion to

2MgO)

Transforms to

nesquehonite with

loss of 2 H₂O

Final Product
Magnesium Oxide

(MgO)

Magnesium Oxide

(MgO)

Nesquehonite

(MgCO₃·3H₂O)

Note on Lansfordite: Lansfordite is the most hydrated and least stable of the three. It is known

to effloresce and convert to nesquehonite at temperatures above 10°C by losing two water

molecules[4]. Consequently, detailed high-temperature TGA/DTA data for lansfordite is scarce

as it transforms before significant thermal decomposition in the manner of nesquehonite and

artinite. Its thermal instability is primarily characterized by this transformation.

Experimental Protocols
The data presented in this guide is typically obtained through thermogravimetric analysis (TGA)

and differential thermal analysis (DTA). Below is a generalized experimental protocol based on

common practices cited in the literature.

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

Instrumentation: A simultaneous TGA/DTA thermal analyzer is commonly used.
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Sample Preparation: A small amount of the magnesium carbonate hydrate sample (typically

5-20 mg) is placed in an alumina or platinum crucible.

Heating Rate: A constant heating rate is applied, commonly ranging from 5°C/min to

20°C/min[5][7].

Temperature Range: The analysis is typically conducted from ambient temperature up to

1000°C to ensure complete decomposition to the metal oxide.

Atmosphere: The experiment is usually carried out under an inert atmosphere, such as

nitrogen or argon, at a specified flow rate (e.g., 20-100 mL/min) to prevent side reactions[7].

Some studies may use a CO₂ atmosphere to investigate the effect on the decarbonation

step[3].

Data Collection: The instrument records the sample weight (TGA), the rate of weight change

(DTG), and the temperature difference between the sample and a reference (DTA) as a

function of temperature.

Thermal Decomposition Pathways
The following diagram illustrates the sequential decomposition of nesquehonite and artinite,

and the transformation of lansfordite.
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Thermal Decomposition Pathways of Magnesium Carbonate Hydrates

Nesquehonite Decomposition Artinite Decomposition Lansfordite Transformation

Nesquehonite
(MgCO₃·3H₂O)

Amorphous MgCO₃·xH₂O
(x < 3)

~55-350°C
(-H₂O)

Anhydrous MgCO₃

>350°C
(-H₂O)

Magnesium Oxide
(MgO)

~440-550°C
(-CO₂)

Artinite
(Mg₂(CO₃)(OH)₂·3H₂O)

Intermediate Phase
(Loss of H₂O)

~219°C
(-H₂O)

Intermediate Phase
(Dehydroxylation)

~355°C
(-H₂O, -OH as H₂O)

Magnesium Oxide
(2MgO)

>355°C
(-CO₂)

Lansfordite
(MgCO₃·5H₂O)

Nesquehonite
(MgCO₃·3H₂O)

>10°C
(-2H₂O)

Click to download full resolution via product page

Caption: Decomposition pathways of magnesium carbonate hydrates.

Summary and Conclusions
The thermal stability of the investigated magnesium carbonate hydrates increases in the order:

Lansfordite < Nesquehonite < Artinite.
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Lansfordite (MgCO₃·5H₂O) is the least stable, readily dehydrating to nesquehonite at

temperatures just above room temperature[4]. This inherent instability makes it unsuitable for

applications requiring thermal robustness.

Nesquehonite (MgCO₃·3H₂O) exhibits a multi-stage decomposition process. It begins to lose

its water of hydration at relatively low temperatures (around 52-55°C) and continues to

dehydrate up to approximately 350°C[1][3]. The subsequent decarbonation to magnesium

oxide occurs at significantly higher temperatures[5]. The initial low-temperature water loss is

a critical factor to consider in its storage and application.

Artinite (Mg₂(CO₃)(OH)₂·3H₂O) is the most thermally stable of the three. It remains stable up

to about 219°C, where it begins to dehydrate. The decomposition proceeds with

dehydroxylation and decarbonation at higher temperatures. Its higher initial decomposition

temperature makes it a more suitable candidate for applications where thermal stability up to

moderate temperatures is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b169977#thermal-stability-comparison-of-different-
magnesium-carbonate-hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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